Methyl 2-((1,3-dimethyl-2,4-dioxo-6-propyl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)propanoate

• IUPAC Name: methyl 2-(1,3-dimethyl-2,4-dioxo-6-propylpyrido[2,3-d]pyrimidin-5-yl)sulfanylpropanoate
• InChI: InChI=1S/C16H21N3O4S/c1-6-7-10-8-17-13-11(12(10)24-9(2)15(21)23-5)14(20)19(4)16(22)18(13)3/h8-9H,6-7H2,1-5H3
• InChI Key: IREHPTZRWILSSN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CN=C2C(=C1SC(C)C(=O)OC)C(=O)N(C(=O)N2C)C
• Molecular Formula: C16H21N3O4S
• Molecular Weight: 351.4 g/mol

Description

Methyl 2-((1,3-dimethyl-2,4-dioxo-6-propyl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)propanoate is a useful research compound. Its molecular formula is C16H21N3O4S and its molecular weight is 351.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have synthesized and characterized compounds related to Methyl 2-((1,3-dimethyl-2,4-dioxo-6-propyl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)propanoate through various chemical reactions and structural analysis techniques. For instance, one study focused on the synthesis of dimethyl 2-(methoxymethylene) pentanedioates via an unusual Michael addition, which could be further converted to pyrimidine derivatives resembling the structure of this compound. These derivatives showed interesting biological activities (Berzosa et al., 2011). Another study synthesized and characterized two uracil derivatives through X-ray diffraction, providing insights into the molecular structure and potential interactions, which could be relevant to understanding similar compounds (Yao et al., 2013).

Chemical Reactions and Properties

The chemical reactivity and properties of similar compounds have been extensively studied. For example, Kappe and Roschger investigated the reactions of Biginelli compounds, which share a similar pyrimidine core, revealing various possibilities for methylation, acylation, and the formation of pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines (Kappe & Roschger, 1989). Another study examined the thermal stability of 1,3-dimethyl-2,4-dioxo tetrahydropyrrolo[2,3-d]pyrimidines, which could provide insights into the stability of this compound under various conditions (Salih & Al-Sammerrai, 1986).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors and enzymes, contributing to their broad spectrum of biological activities .

Biochemical Pathways

Compounds with similar structures have been found to affect various biochemical pathways, leading to a range of biological activities .

Pharmacokinetics

These properties play a crucial role in determining the bioavailability of the compound, which in turn influences its efficacy and safety .

Result of Action

Similar compounds have been found to exhibit a range of biological activities, including antimicrobial, anticancer, antioxidant, antidepressant, anticonvulsant, and antihypertensive activities .